Cas no 95331-56-9 (4-(oxazolo4,5-bpyridin-2-yl)aniline)

4-(Oxazolo[4,5-b]pyridin-2-yl)aniline is a heterocyclic organic compound featuring an oxazolopyridine core linked to an aniline moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials chemistry. Its fused oxazole-pyridine system enhances stability and π-conjugation, while the aniline group provides a reactive site for further functionalization. The compound is particularly useful as a building block in the synthesis of bioactive molecules, optoelectronic materials, and coordination complexes. Its rigid, planar architecture contributes to strong intermolecular interactions, beneficial for applications in organic semiconductors or ligand design. High purity grades ensure reproducibility in research and industrial processes.
4-(oxazolo4,5-bpyridin-2-yl)aniline structure
95331-56-9 structure
Product Name:4-(oxazolo4,5-bpyridin-2-yl)aniline
CAS No:95331-56-9
MF:C12H9N3O
MW:211.219362020493
MDL:MFCD00607320
CID:892475
Update Time:2025-05-19

4-(oxazolo4,5-bpyridin-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(Oxazolo[4,5-b]pyridin-2-yl)aniline
    • 4-([1,3]oxazolo[4,5-b]pyridin-2-yl)aniline
    • 4-OXAZOLO[4,5-B]PYRIDIN-2-YL-ANILINE
    • 4-OXAZOLO[4,5-B]PYRIDIN-2-YL-PHENYLAMINE
    • 4-(2-oxazolo[4,5-b]pyridinyl)aniline
    • AK147225
    • 4-[1,3]Oxazolo[4,5-b]pyridin-2-ylaniline
    • 4-[Oxazolo[4,5-b]pyridin-2-yl]aniline
    • Cambridge id 5728242
    • Oprea1_793423
    • Oprea1_122102
    • MLS001204279
    • IQYADSABMIDDAV-UHFFFAOYSA-N
    • HMS2837M19
    • STK038009
    • BBL01205
    • 4-Oxazolo[4,5-b]pyridin-2-ylbenzenamine (ACI)
    • Oxazolo[4,5-b]pyridine, benzenamine deriv. (ZCI)
    • 2-(p-Aminophenyl)oxazolo[4,5-b]pyridine
    • 4-(oxazolo4,5-bpyridin-2-yl)aniline
    • MDL: MFCD00607320
    • Inchi: 1S/C12H9N3O/c13-9-5-3-8(4-6-9)12-15-11-10(16-12)2-1-7-14-11/h1-7H,13H2
    • InChI Key: IQYADSABMIDDAV-UHFFFAOYSA-N
    • SMILES: N1C2=C(OC(C3C=CC(N)=CC=3)=N2)C=CC=1

Computed Properties

  • Exact Mass: 211.07500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Topological Polar Surface Area: 64.9

Experimental Properties

  • Boiling Point: 373.9±22.0°C at 760 mmHg
  • PSA: 64.94000
  • LogP: 3.05320

4-(oxazolo4,5-bpyridin-2-yl)aniline Security Information

4-(oxazolo4,5-bpyridin-2-yl)aniline Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(oxazolo4,5-bpyridin-2-yl)aniline Pricemore >>

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4-(oxazolo4,5-bpyridin-2-yl)aniline Production Method

Production Method 1

Reaction Conditions
1.1 rt → 170 °C; 3 h, 170 °C; 170 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7, cooled
Reference
Small molecule inhibition of microRNA-21 expression reduces cell viability and microtumor formation
Ankenbruck, Nicholas; Kumbhare, Rohan; Naro, Yuta; Thomas, Meryl; Gardner, Laura; et al, Bioorganic & Medicinal Chemistry, 2019, 27(16), 3735-3743

Production Method 2

Reaction Conditions
Reference
Synthesis and structure elucidations of 2-(p-substituted phenyl)oxazolo[4,5-b]pyridine derivatives
Yalcin, Ismail; Sener, Esin; Ozden, Tuncel, Ankara Universitesi Eczacilik Fakultesi Dergisi, 1985, 15(1), 69-78

Production Method 3

Reaction Conditions
1.1 Reagents: Cesium carbonate ,  Triphenylphosphine Catalysts: Palladium diacetate Solvents: Acetone ;  24 h, 30 °C
Reference
Unprecedentedly mild direct Pd-catalyzed arylation of oxazolo[4,5-b]pyridine
Zhuravlev, Fedor A., Tetrahedron Letters, 2006, 47(17), 2929-2932

Production Method 4

Reaction Conditions
Reference
Biological evaluation of hepatitis C virus helicase inhibitors
Phoon, C. W.; Ng, P. Y.; Ting, A. E.; Yeo, S. L.; Sim, M. M., Bioorganic & Medicinal Chemistry Letters, 2001, 11(13), 1647-1650

Production Method 5

Reaction Conditions
1.1 rt → 200 °C; 6 h, 200 °C; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 8, cooled
Reference
N-aryl 2-aryloxyacetamides as a new class of fatty acid amide hydrolase (FAAH) inhibitors
Sunduru, Naresh; Svensson, Mona; Cipriano, Mariateresa; Marwaha, Sania; Andersson, C. David; et al, Journal of Enzyme Inhibition and Medicinal Chemistry, 2017, 32(1), 513-521

4-(oxazolo4,5-bpyridin-2-yl)aniline Raw materials

4-(oxazolo4,5-bpyridin-2-yl)aniline Preparation Products

Additional information on 4-(oxazolo4,5-bpyridin-2-yl)aniline

4-(Oxazolo[4,5-b]pyridin-2-yl)aniline (CAS 95331-56-9): A Versatile Heterocyclic Building Block for Pharmaceutical and Material Science Applications

4-(Oxazolo[4,5-b]pyridin-2-yl)aniline (CAS 95331-56-9) is an important heterocyclic compound that has gained significant attention in recent years due to its unique structural features and wide range of applications. This oxazolo-pyridine derivative serves as a valuable pharmaceutical intermediate and has shown promising potential in material science applications. The compound's molecular structure combines an oxazole ring fused with a pyridine core, attached to an aniline moiety, creating a versatile scaffold for various chemical modifications.

The growing interest in heterocyclic compounds like 4-(oxazolo[4,5-b]pyridin-2-yl)aniline stems from their prevalence in drug discovery and organic electronics. Recent studies highlight its importance as a building block for drug development, particularly in the design of kinase inhibitors and other therapeutic agents. The compound's electron-rich aromatic system makes it particularly interesting for researchers working on organic semiconductors and fluorescent materials.

From a synthetic chemistry perspective, CAS 95331-56-9 offers several advantages. Its aniline functionality allows for straightforward derivatization through common reactions like acylation, alkylation, or diazotization. The oxazolo[4,5-b]pyridine core provides a rigid, planar structure that can enhance π-π stacking interactions in molecular assemblies. These properties make it valuable for creating supramolecular architectures with precise control over molecular orientation.

In pharmaceutical research, 4-(oxazolo[4,5-b]pyridin-2-yl)aniline has emerged as a key intermediate for developing targeted therapies. The compound's structural features are particularly relevant to current drug discovery trends focusing on kinase inhibition and protein-protein interaction modulation. Its bicyclic heteroaromatic system can serve as a bioisostere for purine bases, making it valuable in designing nucleoside analogs with potential antiviral or anticancer activity.

The material science applications of CAS 95331-56-9 are equally promising. Researchers are exploring its use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its electron-transport properties and thermal stability offer advantages over traditional materials. The compound's ability to form stable thin films makes it suitable for flexible electronics applications, a rapidly growing sector in the electronics industry.

Quality control and characterization of 4-(oxazolo[4,5-b]pyridin-2-yl)aniline typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) is commonly used to determine purity, while nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide structural confirmation. The compound's UV-visible absorption spectrum and fluorescence properties are often characterized for material science applications, with typical absorption maxima in the 300-400 nm range.

Recent advancements in synthetic methodology have improved the accessibility of CAS 95331-56-9. Modern catalytic systems and green chemistry approaches have reduced the environmental impact of its production while maintaining high yields. These developments align with the pharmaceutical industry's growing emphasis on sustainable synthesis and atom economy principles.

The commercial availability of 4-(oxazolo[4,5-b]pyridin-2-yl)aniline has expanded in recent years, with several specialty chemical suppliers offering the compound in research quantities. Pricing varies depending on purity and scale, with typical research samples (100 mg to 1 g) available for laboratory use. For larger-scale applications, custom synthesis routes can be developed to meet specific purity requirements.

Storage and handling of CAS 95331-56-9 require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light to maintain stability. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when handling the material in powder form.

Future research directions for 4-(oxazolo[4,5-b]pyridin-2-yl)aniline include exploring its potential in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) design. The compound's unique electronic properties also make it interesting for molecular electronics applications, where precise control over charge transport is crucial. As synthetic methodologies continue to advance, we can expect to see broader applications of this versatile heterocyclic scaffold.

For researchers interested in working with CAS 95331-56-9, several key references provide detailed synthetic procedures and characterization data. Recent patent literature describes its use in various pharmaceutical compositions, while materials science journals report on its optoelectronic properties. The compound's growing importance ensures that new applications and derivatives will continue to emerge in the scientific literature.

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